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Compound of Interest

Compound Name: 3-Pentylpyridine
CAS No.: 1802-20-6
Cat. No.: B157321

Get Quote

\ J

A thorough understanding of a molecule's fundamental properties is a prerequisite for its
effective application in research and development. 3-Pentylpyridine is an aromatic heterocycle
belonging to the pyridine derivative class of organic compounds.[1] Its structure is
characterized by a pyridine ring substituted with a five-carbon alkyl chain at the C-3 position.

Physicochemical and Structural Properties

The combination of a polar pyridine head and a non-polar pentyl tail imparts an amphipathic
character to the molecule, influencing its solubility, lipophilicity, and potential for intermolecular
interactions. Key quantitative data are summarized below.
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Property Value Source
Molecular Formula C1oH1sN PubChem|[2]
Molecular Weight 149.23 g/mol PubChem|[2]
CAS Number 1802-20-6 The Good Scents Company[3]
Boiling Point 221-225 °C at 760 mmHg ChemSrc[4], PubChem][2]
. The Good Scents Company[3],
Density ~0.91 g/cm?3
ChemSrc[4]
) The Good Scents Company[3],
Flash Point 96.1 °C (205 °F)
ChemSrc[4]
Appearance Colorless to pale yellow liquid The Good Scents Company[3]
FooDBJ1], The Good Scents
logP (o/w) ~3.0-35
Company[3]
Hydrogen Bond Acceptors 1 PubChem|[2]
Rotatable Bond Count 4 PubChem|[2]

Structural Formula and Elucidation

The molecular architecture of 3-Pentylpyridine is central to its chemical behavior. The pyridine
ring provides a site for hydrogen bonding via the nitrogen lone pair, while the flexible pentyl
chain contributes to van der Waals interactions and dictates the molecule's lipophilicity.

Caption: 2D Structural Formula of 3-Pentylpyridine.

Synthesis and Characterization

The construction of the C-C bond between the pyridine scaffold and the alkyl chain is a key
synthetic challenge. Palladium-catalyzed cross-coupling reactions represent the state-of-the-art
for this transformation due to their high efficiency, substrate tolerance, and reproducibility.[5]

Synthetic Strategy: Palladium-Catalyzed Suzuki-Miyaura
Cross-Coupling
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The Suzuki-Miyaura reaction is a powerful and widely adopted method for forming C(sp?)-
C(sp?®) bonds.[6] The choice of this methodology is driven by the commercial availability of
starting materials (3-halopyridines and alkylboronic acids/esters), the relatively mild reaction
conditions, and the generation of non-toxic borate byproducts. The catalytic cycle provides a
reliable pathway to the desired product.

Starting Materials
- 3-Bromopyridine
- Pentylboronic Acid Pinacol Ester

Catalyst System
- Pd(dppf)Clz
- K2COs (Base)

Solvent
- Dioxane/H20

Reaction Vessel
(Inert Atmosphere, 80-100°C)

Aqueous Worku§ .| 3-Pentylpyridine Spectroscopic
& Extraction Gl Gty | (Pure Product) Characterization

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Pentylpyridine.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a representative procedure for synthesizing 3-Pentylpyridine.
Causality: An inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0)
active catalyst. The base is essential for the transmetalation step of the catalytic cycle.

Materials:

¢ 3-Bromopyridine

e n-Pentylboronic acid, pinacol ester

e [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (Pd(dppf)Cl2)
e Potassium Carbonate (K2COs)

¢ 1,4-Dioxane (anhydrous)
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Water (degassed)

Standard glassware for inert atmosphere synthesis

Procedure:

Vessel Preparation: A three-neck round-bottom flask equipped with a condenser, magnetic
stir bar, and nitrogen inlet is flame-dried and cooled under a stream of nitrogen.

Reagent Addition: The flask is charged with 3-bromopyridine (1.0 eq), n-pentylboronic acid
pinacol ester (1.2 eq), K2COs (2.5 eq), and Pd(dppf)Clz (0.03 eq).

Solvent Addition: Anhydrous 1,4-dioxane and degassed water (4:1 v/v) are added via
cannula.

Reaction Execution: The heterogeneous mixture is heated to 90 °C with vigorous stirring.
Reaction progress is monitored by TLC or GC-MS until the consumption of the limiting
reagent (3-bromopyridine).

Workup: Upon completion, the reaction is cooled to ambient temperature and diluted with
water. The aqueous phase is extracted three times with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous
Naz2S0a4, filtered, and concentrated under reduced pressure. The resulting crude oil is
purified by silica gel column chromatography to afford 3-Pentylpyridine.

Structural Verification and Purity Assessment

Confirmation of the product's identity and purity is achieved through a suite of standard

analytical techniques.[7][8][9] Each method provides complementary information for

unambiguous structure elucidation.
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Technique

Purpose

Expected Key
Observations for 3-
Pentylpyridine

1H NMR

Elucidates the proton

framework and connectivity.

Aromatic signals in the & 7.0-
8.5 ppm range characteristic of
a 3-substituted pyridine;
multiple aliphatic signals in the
0 0.8-2.7 ppm range
corresponding to the pentyl
chain, including a terminal

methyl triplet.

13C NMR

Determines the number of

unique carbon environments.

Five distinct signals in the
aromatic region (~120-150
ppm) and five signals in the

aliphatic region (~14-36 ppm).

Mass Spectrometry (EI-MS)

Confirms molecular weight and

fragmentation pattern.

A molecular ion peak (M*) at
m/z = 149.

FT-IR Spectroscopy

Identifies characteristic

functional groups and bond

types.[8]

C-H stretching (aromatic
~3050 cm™1, aliphatic ~2850-
2960 cm~1), C=C and C=N ring
stretching (~1400-1600 cm™1),

Applications in Drug Discovery and Development

Pyridine derivatives are a cornerstone of medicinal chemistry, appearing in numerous approved

drugs and clinical candidates.[10][11] The 3-alkylpyridine scaffold, as exemplified by 3-

Pentylpyridine, serves as a versatile building block for creating new molecular entities with

tailored pharmacological profiles.[12]

Role as a Pharmacophore and Molecular Scaffold

The utility of 3-Pentylpyridine in drug design stems from its hybrid nature:

« Lipophilicity Modification: The pentyl group is a classic tool for increasing a molecule's

lipophilicity. This is a critical parameter for optimizing a drug's ADME (Absorption,
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Distribution, Metabolism, and Excretion) properties, particularly its ability to cross cell
membranes and reach its biological target.

» Bioisosteric Replacement: The pyridine ring can serve as a bioisostere for a phenyl ring,
introducing a hydrogen bond acceptor and altering the molecule's electrostatic potential and
solubility profile.

» Vector for Target Interaction: The nitrogen atom can engage in crucial hydrogen bonding or
ionic interactions within a protein's binding site, while the alkyl chain can explore hydrophobic
pockets to enhance binding affinity.

Synthetic analogs of 3-alkylpyridine marine alkaloids have demonstrated significant potential,
exhibiting antibacterial and antibiofilm activities, including against resistant strains like MRSA.
[13][14]

Design Phase

4 3-Pentylpyridine Scaffold A
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Caption: Logical flow of utilizing 3-Pentylpyridine in drug discovery.

Safety, Handling, and Storage

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2906715/
https://www.researchgate.net/publication/341132500_Antibacterial_and_antibiofilm_activities_of_synthetic_analogs_of_3-alkylpyridine_marine_alkaloids
https://www.benchchem.com/product/b157321/docs?utm_src=pdf-body-img#core-scientific-profile-of-3-pentylpyridine
https://www.benchchem.com/product/b157321/docs?utm_src=pdf-body#core-scientific-profile-of-3-pentylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Proper laboratory practice is mandatory when handling 3-Pentylpyridine and its precursors.
While a specific MSDS for 3-Pentylpyridine should always be consulted, the safety profile can
be inferred from related compounds like 3-picoline.[15]

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety glasses with side shields or goggles, and a flame-retardant lab coat.

o Engineering Controls: Handle in a certified chemical fume hood to avoid inhalation of vapors.
Ensure access to an eyewash station and safety shower.

o Handling: Keep away from heat, sparks, open flames, and other sources of ignition.[16] Use
non-sparking tools and take precautionary measures against static discharge. Avoid contact
with skin, eyes, and clothing.[17]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong acids.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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